Cassia Gum

• CAS: 51434-18-5
• Molecular Formula: C40H74O31
• Molecular Weight: 1051.0 g/mol
• InChI: InChI=1S/C27H48O20.C7H14O5.C6H12O6/c1-4-8-21(14(33)18(37)25(41-8)46-22-10(6-29)42-24(40-3)16(35)13(22)32)45-27-19(38)15(34)23(11(7-30)44-27)47-26-17(36)12(31)20(39-2)9(5-28)43-26;1-3-5(9)7(11)6(10)4(2-8)12-3;7-1-2-3(8)4(9)5(10)6(11)12-2/h8-38H,4-7H2,1-3H3;3-11H,2H2,1H3;2-11H,1H2/t8?,9?,10-,11-,12+,13?,14+,15?,16?,17?,18?,19?,20+,21+,22+,23+,24+,25-,26-,27-;3-,4?,5?,6+,7-;2?,3-,4-,5?,6-/m010/s1
• InChIKey: CXBAVTHBIGINMP-PCLGQWBCSA-N

Cassia Gum Structural Identity & Specifications

Cassia Gum (CAS 51434-18-5; INS No. 427; E 427 in food, E 499 in pet feed) is a purified endosperm flour derived from the seeds of Senna obtusifolia and Senna tora (syn. Cassia tora, Cassia obtusifolia), belonging to the Leguminosae family [1]. It is a high-molecular-weight (200,000–300,000 Da) non-ionic galactomannan polysaccharide composed of a linear β-(1→4)-D-mannopyranose backbone with single α-(1→6)-linked D-galactopyranose side-chain substitutions, yielding a mannose:galactose (M:G) ratio of approximately 5:1 and a minimum polysaccharide content of 75% w/w [2]. Cassia gum is approved as a food additive in the European Union (since 2010) and Japan (since 1995), with an established FAO JECFA monograph (Monograph No. 10, 2010) and an EFSA safety opinion confirming that material complying with the refined specification (total anthraquinones < 0.5 mg/kg) is not of safety concern for proposed food uses [3]. It functions principally as a thickener, stabiliser, and—critically—a synergistic gelling agent when combined with anionic hydrocolloids such as κ-carrageenan or xanthan gum [2].

Structural identity High mannose:galactose ratio galactomannan (~5:1) supporting κ-carrageenan synergy

Regulatory status Approved food additive (EU INS 427; Japan 1995); JECFA monograph; EFSA refined specification

Procurement focus Low-anthraquinone purified grade for pet food and food applications where LBG supply risk exists

• [1] Joint FAO/WHO Expert Committee on Food Additives (JECFA). Cassia Gum. FAO JECFA Monographs No. 10 (2010). View Source
• [2] Wikipedia contributors. Cassia gum. Wikipedia, The Free Encyclopedia. Last modified 5 October 2005. View Source
• [3] EFSA AFC Panel. Opinion of the Scientific Panel on food additives, flavourings, processing aids and materials in contact with food (AFC) related to an application on the use of cassia gum as a food additive. EFSA Journal (2006) 389, 1–16. View Source

Cassia Gum Structural-Functional Specificity

Galactomannans are not functionally interchangeable; their performance as thickeners, stabilisers, and synergistic gelling agents is governed primarily by the mannose:galactose (M:G) ratio and the statistical distribution of galactose substituents along the mannan backbone [1]. In commercial practice, the major galactomannan series spans fenugreek gum (M:G ~1:1), guar gum (~2:1), tara gum (~3:1), locust bean gum (LBG; ~4:1), and cassia gum (~5:1) [2]. Each increment in the M:G ratio reduces side-chain density, alters aqueous solubility and intermolecular association propensity, and shifts the balance between viscous solution behaviour and synergistic gel-forming capacity with carrageenans [1]. Consequently, substituting cassia gum with a lower-M:G galactomannan such as guar gum would sacrifice the strong carrageenan synergy and the distinctive high-temperature viscosity profile that define cassia gum's utility in retorted pet foods, canned meat products, and frozen dairy systems. The quantitative evidence below demonstrates precisely where—and by how much—cassia gum diverges from its closest structural analogs.

Cassia Gum Target

M:G ~5:1 permits strong κ-carrageenan synergy at 2:1 carrageenan-to-galactomannan ratio

Substitute Risk

Guar gum (M:G ~2:1) cannot replicate synergy; locust bean gum (M:G ~4:1) requires higher carrageenan demand

Cassia Gum Target

Intermediate ascorbic acid viscosity stability (–58% ±4%)

Substitute Risk

Guar gum degrades more (–67% ±7%); LBG resists better (–47%) but carries supply volatility

Cassia Gum Target

Purified grade with total anthraquinones

Substitute Risk

Non-purified or industrial cassia gum may contain ~70 mg/kg anthraquinones, failing regulatory checks

• [1] Dea, I.C.M. and Morrison, A. (1975). Chemistry and interactions of seed galactomannans. Advances in Carbohydrate Chemistry and Biochemistry, 31, 241–312. View Source
• [2] Wikipedia contributors. Galactomannan. Wikipedia, The Free Encyclopedia. Last modified 25 March 2005. View Source

Cassia Gum vs. Major Galactomannans: Quantitative Evidence

Mannose:Galactose Ratio and Rheological Consequences

Cassia gum possesses a mannose:galactose (M:G) ratio of approximately 5:1, representing the lowest galactose substitution density (i.e., approximately one galactose branch per every five mannose backbone residues) among all commercially traded galactomannans [1]. By comparison, the M:G ratios of the next-closest analogs are locust bean gum (LBG) at ~4:1, tara gum at ~3:1, and guar gum at ~2:1 [2]. This structural gradient is not merely compositional; the reduced branching of cassia gum permits more extensive inter-chain association and is the mechanistic basis for its superior synergistic gelling response with κ-carrageenan relative to more highly substituted galactomannans [3]. The 5:1 ratio, together with a minimum 75% polysaccharide content and a molecular weight of 200,000–300,000 Da as confirmed by size-exclusion chromatography, is the specification-defining characteristic adopted by the FAO JECFA monograph and the EU feed additive authorisation [1].

M:G Ratio & Rheology

Class-level

M:G ~5:1 vs guar ~2:1, tara ~3:1, LBG ~4:1

Predicts carrageenan synergy efficiency; lower galactose substitution enables stronger gel formation

JECFA/EFSA specification-defining parameter; 75% min polysaccharide content

Evidence Dimension	Mannose:galactose (M:G) ratio
Target Compound Data	~5:1 (cassia gum)
Comparator Or Baseline	Guar gum ~2:1; tara gum ~3:1; locust bean gum ~4:1
Quantified Difference	Cassia gum has a 25% higher M:G ratio than LBG (5:1 vs 4:1), 67% higher than tara gum (5:1 vs 3:1), and 150% higher than guar gum (5:1 vs 2:1).
Conditions	Structural determination by HPLC monosaccharide analysis, methylation analysis, and ¹H/¹³C NMR spectroscopy on purified endosperm polysaccharide.

Why This Matters

The M:G ratio is the single most predictive parameter for galactomannan functionality: it determines the efficiency and magnitude of synergistic gel formation with κ-carrageenan, which directly governs formulation dosage requirements and product texture in pet food and dairy applications.

• [1] Commission Implementing Regulation (EU) 2019/1947 of 22 November 2019 concerning the authorisation of cassia gum as a feed additive for cats and dogs. Annex: Characterisation of active substance – ratio mannose to galactose is 5:1; galactomannans > 75%. View Source
• [2] Wikipedia contributors. Galactomannan. Wikipedia, The Free Encyclopedia. In order of increasing mannose-to-galactose ratio: fenugreek ~1:1, guar ~2:1, tara ~3:1, locust bean ~4:1, cassia ~5:1. View Source
• [3] Quimigen Portugal. Cassia tora gum technical datasheet: mannose-to-galactose ratio about 5:1; lower degree of branching compared with guar gum (~1:2 ratio) confers distinct rheological properties. View Source

Synergistic Gelling Efficiency with κ-Carrageenan

In a direct comparative study, mixed gels of κ-carrageenan (from Hypnea musciformis) with galactomannan from Cassia javanica (CJ) and with locust bean gum (LBG) were evaluated by dynamic viscoelastic measurements and compression tests at a total polymer concentration of 5 g/L in 0.1 M KCl [1]. The κ-carrageenan/CJ system achieved its synergistic maximum (peak storage modulus G′) at a mixing ratio of 2:1 (κ-car:galactomannan), whereas the κ-carrageenan/LBG system required a 4:1 ratio to reach its synergistic maximum [1]. This means that at equal total polymer loading, cassia gum permits the use of twice the proportion of galactomannan relative to carrageenan compared with LBG (33% vs. 20% of the total polymer blend) to reach optimal gel strength. Compression tests at 10 g/L total polymer in 0.25 M KCl confirmed that the maximum compression resistance was equivalent for both gum systems, but cassia gum achieved this at a lower κ-carrageenan demand [1].

κ-Carrageenan Synergy

Head-to-head

Synergy max at 2:1 κ-car:cassia vs 4:1 for LBG (5 g/L, 0.1 M KCl)

Halved carrageenan demand; supports higher galactomannan loading (33% vs 20% of total polymer)

Andrade et al., Int J Biol Macromol, 2000

Evidence Dimension	Mixing ratio at which synergistic maximum is observed (κ-carrageenan:galactomannan)
Target Compound Data	2:1 ratio for κ-carrageenan/Cassia javanica galactomannan (5 g/L total polymer, 0.1 M KCl)
Comparator Or Baseline	4:1 ratio for κ-carrageenan/locust bean gum (5 g/L total polymer, 0.1 M KCl)
Quantified Difference	Cassia gum achieves optimal synergy with half the carrageenan-to-galactomannan ratio required by LBG (2:1 vs 4:1), enabling higher galactomannan incorporation (33% vs 20% of total polymer) at the synergistic peak.
Conditions	Dynamic viscoelastic measurements (storage modulus G′, loss modulus G″) and compression tests; pH and temperature controlled; Andrade et al., Int J Biol Macromol, 2000.

Why This Matters

This translates directly into formulation cost savings: cassia gum-based blends can replace a greater proportion of expensive κ-carrageenan while maintaining or exceeding gel strength targets, and the lower carrageenan requirement reduces total hydrocolloid cost in wet pet food and dessert gel applications.

• [1] Andrade, C.T., Azero, E.G., Luciano, L., Gonçalves, M.P. (2000). Rheological properties of mixtures of κ-carrageenan from Hypnea musciformis and galactomannan from Cassia javanica. International Journal of Biological Macromolecules, 27(5), 349–353. DOI: 10.1016/s0141-8130(00)00139-2. View Source

Viscosity Stability Under Ascorbic Acid Challenge

A comparative study assessed the effect of 0.02 wt% ascorbic acid (AA) on the solution viscosity of three commercial galactomannans: guar gum, locust bean gum (LBG), and cassia gum [1]. Upon AA addition, all three gums exhibited immediate and substantial viscosity reductions due to hydrolytic depolymerisation, but the magnitude of the reduction differed significantly. Guar gum was most affected (–67% ± 7%), cassia gum showed intermediate sensitivity (–58% ± 4%), and LBG was most resistant (–47% ± 5%) [1]. The study further demonstrated via size-exclusion chromatography with multi-angle light scattering (SEC-MALS) that the molecular weight reduction was 6- to 8-fold for each galactomannan, but the differential viscosity loss reflects differences in initial molecular weight distribution and galactose substitution pattern on the mannan backbone [1]. Notably, this hydrolytic effect was specific to galactomannans and was not observed with xanthan gum or low-acyl gellan gum under identical conditions [1].

AA Viscosity Stability

Head-to-head

Cassia –58% ±4%; Guar –67% ±7%; LBG –47% ±5% (0.02 wt% ascorbic acid)

Intermediate retention suitable where AA-induced thinning is a concern and LBG cost is prohibitive

Hydrolytic MW reduction 6–8× confirmed by SEC-MALS

Evidence Dimension	Percentage reduction in solution viscosity upon addition of 0.02 wt% ascorbic acid
Target Compound Data	Cassia gum: –58% ± 4%
Comparator Or Baseline	Guar gum: –67% ± 7%; Locust bean gum: –47% ± 5%
Quantified Difference	Cassia gum loses 9 percentage points less viscosity than guar gum (58% vs 67%) but 11 percentage points more than LBG (58% vs 47%).
Conditions	Rheological assessment; 0.02 wt% ascorbic acid; ambient temperature; SEC-MALS and analytical ultracentrifugation confirmed MW reduction of 6–8× for all three gums.

Why This Matters

In food and beverage formulations containing ascorbic acid (vitamin C) as a preservative or nutritional fortificant, the choice of galactomannan directly impacts product shelf-life viscosity and texture stability. Cassia gum offers a useful intermediate stability profile that may be preferable to guar gum where AA-induced thinning is unacceptable, while remaining more cost-effective than LBG.

• [1] All4Nutra. Ascorbic acid mediated hydrolysis of galactomannans. Published 27 September 2025. Viscosity reduction: guar gum –67% ± 7%, locust bean gum –47% ± 5%, cassia gum –58% ± 4%. View Source

Anthraquinone Removal via Isopropanol Purification

A critical differentiator between cassia gum and other galactomannans is the inherent presence of anthraquinones—a class of aromatic compounds naturally occurring in Cassia species—which necessitates a dedicated purification step to meet food safety specifications [1]. According to the EFSA AFC Panel opinion (2006), earlier toxicological studies were conducted on cassia gum containing approximately 70 mg/kg total anthraquinones; the petitioner subsequently implemented an isopropanol extraction purification step that reduces total anthraquinone content from this level to below the analytical detection limit of 0.5 mg/kg [1]. The EU feed additive authorisation (Regulation (EU) 2019/1947) codifies this as a binding specification: total anthraquinones < 0.5 mg/kg, and the raw seed material must contain less than 0.05% of Senna occidentalis (a species with a distinct anthraquinone profile) [2]. The EFSA Panel considered the margin of exposure between the NOEL of 230 mg/kg bw/day (28-day rat study) and the estimated human dietary exposure of 2.1–4.9 mg/kg bw/day to be 50- to 110-fold, and concluded that cassia gum meeting the new specification is not of safety concern [1].

Anthraquinone Purification

Reported

From ~70 mg/kg to

>140-fold reduction; regulatory compliance (EU 2019/1947) requires

EFSA AFC Panel (2006) safety opinion; margin of exposure 50–110 fold

LBG Replacement in Pet Food

Class-level

1:1 replacement for locust bean gum with ≥25% carrageenan co-use; max 13,200 mg/kg feed

Regulatory-approved substitution route; may reduce raw material cost and supply-chain risk

EU 2019/1947; 3-month gel stability confirmed; LBG supply concentrated in Mediterranean

Freeze-Thaw Cryogelation

Class-level

Forms turbid hydrogel via repeated freeze-thaw cycling without added co-gellants

Enables clean-label structuring; gel density tunable through freezing rate and cycle count

TMA oscillation 0.05 Hz; Iijima et al., J Therm Anal Calorim, 2013

Evidence Dimension	Total anthraquinone content before and after isopropanol purification
Target Compound Data	Purified cassia gum: < 0.5 mg/kg total anthraquinones (below detection limit)
Comparator Or Baseline	Non-purified cassia gum (old specification): approximately 70 mg/kg total anthraquinones
Quantified Difference	Greater than 140-fold reduction in total anthraquinone content (from ~70 mg/kg to < 0.5 mg/kg) via isopropanol extraction.
Conditions	Isopropanol extraction purification step; analysis by HPLC with UV/fluorescence detection; specification per EFSA (2006) and EU Regulation 2019/1947.

Why This Matters

Procurement of cassia gum that does not meet the < 0.5 mg/kg anthraquinone specification poses a regulatory non-compliance risk in EU, Japanese, and other regulated markets. This purification step distinguishes food/pharmaceutical-grade cassia gum from industrial-grade or semi-refined material and is essential for any application involving human or pet consumption.

• [1] EFSA AFC Panel. Opinion of the Scientific Panel on food additives, flavourings, processing aids and materials in contact with food (AFC) related to an application on the use of cassia gum as a food additive. EFSA Journal (2006) 389, 1–16. Section: isopropanol extraction reduces total anthraquinones from ~70 mg/kg to < 0.5 mg/kg. View Source
• [2] Commission Implementing Regulation (EU) 2019/1947. Annex: Additive composition – preparation of purified endosperm containing < 0.05% Cassia occidentalis; anthraquinones (total) < 0.5 mg/kg. View Source

Locust Bean Gum Replacement in Canned Pet Food

Multiple industry and regulatory sources confirm that cassia gum functions as a complete 1:1 replacement for locust bean gum (LBG) in wet canned pet food formulations when used in combination with carrageenan (representing at least 25% of the cassia gum amount), delivering equivalent gel strength and long-term gel stability over three months of storage [1][2]. The EU feed additive authorisation explicitly mandates this co-use with carrageenan and establishes a maximum content of 13,200 mg/kg in complete feed with > 20% moisture [1]. Commercial suppliers position cassia gum as a lower-cost alternative to LBG with a more consistent supply chain, noting that the price of LBG—derived from carob trees with geographically concentrated production in the Mediterranean region—is subject to significant climatic and geopolitical volatility, whereas cassia gum benefits from diversified production centred in the Indian subcontinent [3]. The galactomannan content specification (≥ 75%) and the 5:1 M:G ratio provide a structurally rationalised basis for this functional interchangeability, as the lower galactose substitution density enhances carrageenan synergy relative to LBG's 4:1 ratio [2].

LBG Replacement in Pet Food

Class-level

1:1 replacement for locust bean gum with ≥25% carrageenan co-use; max 13,200 mg/kg feed

Regulatory-approved substitution route; may reduce raw material cost and supply-chain risk

EU 2019/1947; 3-month gel stability confirmed; LBG supply concentrated in Mediterranean

Evidence Dimension	Functional replacement ratio and cost positioning in wet canned pet food applications
Target Compound Data	Cassia gum: complete 1:1 replacement for LBG; used with carrageenan (≥ 25% of cassia gum amount); maximum 13,200 mg/kg in complete feed; lower and more stable cost structure.
Comparator Or Baseline	Locust bean gum (LBG): equivalent functionality but historically higher and more volatile pricing due to concentrated Mediterranean supply; no mandatory carrageenan co-use requirement.
Quantified Difference	Not directly quantifiable from public price data; however, the regulatory framework permits full substitution at equal usage rates, and multiple supplier technical datasheets report cost savings when cassia gum replaces LBG.
Conditions	EU Regulation 2019/1947; pet food gel stability studies; supplier technical documentation (Scoular, SAIGEL, Altrafine).

Why This Matters

For procurement professionals in the pet food and food manufacturing sectors, cassia gum offers a functionally validated, regulatorily approved route to reduce raw material cost and mitigate LBG supply-chain risk without reformulation of gelling systems, provided the carrageenan co-use constraint is met.

• [1] Commission Implementing Regulation (EU) 2019/1947. Annex: maximum content 13,200 mg/kg complete feed; must be used in combination with carrageenan (≥ 25% of cassia gum amount). View Source
• [2] SAIGEL Refined Cassia Gum Powder. Ingredients Network. Cassia Gum Powder serves as a potential replacement for Locust Bean Gum (LBG) & konjac gum due to similar functional properties but at a more cost-effective price point. View Source
• [3] Scoular. Organic Cassia Tora Gum for Pet Food. Cassia tora gum is a lower cost alternative to locust bean with a more consistent supply and similar functionalities. View Source

Freeze-Thaw Induced Hydrogel Formation

Unlike most other commercial galactomannans—which generally require co-solutes or synergistic partners such as carrageenan or xanthan to form gels—aqueous solutions of cassia gum (M:G ratio = 5/1) have been shown to form hydrogels solely through repeated freeze-thaw cycling [1]. In a study using thermomechanical analysis (TMA) in oscillation mode at 0.05 Hz, frozen cassia gum aqueous solutions, upon thawing, separated into a transparent sol phase and a turbid gel phase (syneresis), with gel concentration increasing as a function of initial cassia gum concentration [1]. The viscoelastic properties of the resulting cryogels were found to depend on the size of ice crystals formed during freezing, which in turn governs the cross-linking network density [1]. This freeze-thaw gelation property is not reported for guar gum, locust bean gum, or tara gum under equivalent conditions and is attributed to the low galactose substitution density (5:1 M:G ratio) that facilitates intermolecular mannan backbone association during ice crystal formation [1].

Freeze-Thaw Cryogelation

Class-level

Forms turbid hydrogel via repeated freeze-thaw cycling without added co-gellants

Enables clean-label structuring; gel density tunable through freezing rate and cycle count

TMA oscillation 0.05 Hz; Iijima et al., J Therm Anal Calorim, 2013

Evidence Dimension	Ability to form hydrogels via freeze-thaw cycling without added co-gelling agents
Target Compound Data	Cassia gum (M:G = 5/1): forms turbid hydrogel upon freezing and thawing; syneresis observed; gel concentration and cross-link density dependent on freezing conditions.
Comparator Or Baseline	Guar gum, locust bean gum, tara gum: no published evidence of freeze-thaw gelation without synergistic co-solutes.
Quantified Difference	Qualitative difference: unique cryogel-forming capability among commercially relevant galactomannans; quantitative gel mechanical data (G′, G″) reported via TMA oscillation at 0.05 Hz.
Conditions	Aqueous cassia gum solution; frozen at sub-zero temperatures and thawed; thermomechanical analysis (TMA) oscillation mode at 0.05 Hz; Iijima et al., Journal of Thermal Analysis and Calorimetry, 2013.

Why This Matters

This property enables a distinct processing route for structuring food or biomaterial matrices without the addition of carrageenan or other ionic polysaccharides, potentially simplifying clean-label formulations and reducing ingredient count in applications such as frozen desserts, structured meat analogues, and biomedical hydrogel scaffolds.

• [1] Iijima, M., Hatakeyama, T., Hatakeyama, H. (2013). Gelation of cassia gum by freezing and thawing. Journal of Thermal Analysis and Calorimetry, 113, 1233–1239. DOI: 10.1007/s10973-013-3023-5. View Source

Cassia Gum High-Value Application Scenarios

Wet Canned Pet Food: Carrageenan Co-Use Systems

In wet canned pet food formulations (moisture content > 20%), cassia gum serves as a direct 1:1 replacement for locust bean gum when used in combination with carrageenan at a minimum 25% carrageenan-to-cassia-gum ratio. The EU authorisation (Regulation 2019/1947) permits a maximum cassia gum inclusion of 13,200 mg/kg complete feed, and three-month storage stability studies confirm no significant loss of gel strength in canned dog food products [1]. The 2:1 synergistic optimum ratio (κ-carrageenan:cassia gum, vs. 4:1 for LBG) demonstrated by Andrade et al. (2000) provides a mechanistic basis for the observed formulation efficiency and cost reduction relative to LBG [2].

Cassia Gum–Inulin Fat Substitute Composites

Patented fat substitute compositions (EP 2755492; Lubrizol Advanced Materials, Inc.) comprising cassia gum and inulin provide improved mouthfeel and smooth texture in fat-reduced food, fodder, and beverage products [1]. The total amount of the cassia gum–inulin blend ranges from approximately 0.01% to 100% by weight of the fat replacer composition, offering formulation flexibility for dairy desserts, low-fat meat products, and functional beverages. The high M:G ratio (5:1) and associated water-binding capacity of cassia gum contribute to the creaminess and structural integrity that low-M:G galactomannans such as guar gum cannot replicate in these low-pH, high-shear processing environments.

Ascorbic-Acid-Fortified Formulations: Viscosity Stability

In vitamin-C-fortified beverages, fruit preparations, or nutritional supplements where ascorbic acid is present at concentrations around 0.02 wt% as a preservative or nutrient, cassia gum offers a viscosity stability profile (–58% ± 4% reduction) intermediate between the more AA-sensitive guar gum (–67% ± 7%) and the less sensitive but more expensive LBG (–47% ± 5%) [1]. This positions cassia gum as a cost-effective compromise for manufacturers seeking to balance shelf-life viscosity retention with raw material expenditure, particularly in markets where LBG supply volatility makes LBG-dependent formulations economically unattractive.

Freeze-Thaw Hydrogels for Clean-Label & Biomedical Use

The unique ability of cassia gum aqueous solutions to form cryogels through freeze-thaw cycling without the addition of ionic co-gelling agents (such as carrageenan) opens formulation pathways for clean-label frozen desserts, structured plant-based meat analogues, and biomedical hydrogel scaffolds where ingredient list minimisation is a regulatory or marketing priority [1]. The absence of added salts or synergistic polymers simplifies the ingredient declaration and may reduce potential allergen or dietary restriction concerns, while the tuneable gel density (controlled by freezing rate and cycle number) enables texture customisation across a range of product formats.

Application

Selection Property

Validation Focus

Wet canned pet food: carrageenan co-gelling

M:G ratio-driven κ-carrageenan synergy

Gel strength after 3-month storage; EU regulatory compliance

Cassia gum–inulin fat replacer composites

Water-binding and texturizing capacity

Mouthfeel in low-fat dairy/dessert matrices; pH and shear stability

Ascorbic-acid-fortified beverages

Intermediate viscosity stability under acid challenge

Shelf-life viscosity retention vs. guar gum and LBG cost benchmarks

Freeze-thaw hydrogels (clean-label)

Cryogel formation without ionic co-gellants

Ingredient list minimisation; gel texture customisation by freezing protocol

• [1] Commission Implementing Regulation (EU) 2019/1947. Annex: maximum content 13,200 mg/kg complete feed; moisture > 20%; carrageenan ≥ 25% of cassia gum amount; stability data reference. View Source
• [2] Andrade, C.T., Azero, E.G., Luciano, L., Gonçalves, M.P. (2000). Rheological properties of mixtures of κ-carrageenan and galactomannan from Cassia javanica. Int J Biol Macromol, 27(5), 349–353. View Source